Cas no 2137503-80-9 (tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate
• CAS No: 2137503-80-9
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• MDL: MFCD30673753
• CID: 4639773
• PubChem ID: 137838042
• Update Time: 2025-06-22

tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
• tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate

• MDL： MFCD30673753
• Inchi： 1S/C13H23N3O3/c1-12(2,3)19-11(18)16-6-4-13(5-7-16)8-15-10(17)9(13)14/h9H,4-8,14H2,1-3H3,(H,15,17)
• InChI Key： GWTAVEVEDANDTH-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)C(N)C(=O)N1

Additional information on tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate

Tert-Butyl 4-Amino-3-Oxo-2,8-Diazaspiro4.5decane-8-Carboxylate (CAS No. 2137503-80-9): A Promising Scaffold for Targeted Therapeutics

Tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, characterized by its 2,8-diazaspiro4.5decane core and functional groups such as 4-amino, 3-oxo, and 8-carboxylate, has garnered attention for its structural versatility and biological activity. Recent studies have highlighted its role in modulating enzyme pathways and its potential as a lead compound for drug development. The CAS No. 2137503-80-9 designation underscores its distinct chemical identity, which is critical for precise characterization in research settings.

Structurally, the spiro[4.5]decane framework of this compound provides a rigid, conformationally stable backbone. This feature is particularly advantageous in medicinal chemistry, as it minimizes metabolic degradation and enhances target specificity. The 4-amino group at the 4-position introduces polar functionality, which may participate in hydrogen bonding interactions with biological targets. Meanwhile, the 3-oxo moiety contributes to the compound’s electrophilic properties, potentially enabling it to engage in redox reactions or form covalent bonds with biomolecules. The 8-carboxylate substituent further adds to the compound’s solubility and reactivity, making it a valuable candidate for further chemical modifications.

Recent advancements in computational chemistry have facilitated the exploration of tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate as a potential inhibitor of key enzymes in disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to selectively inhibit the activity of PDE4 (phosphodiesterase 4), a target implicated in inflammatory diseases. This finding aligns with broader trends in drug discovery, where the focus has shifted toward developing compounds with high specificity and reduced off-target effects. The spiro[4.5]decane core of this molecule is particularly noteworthy, as its unique geometry may enable it to adopt conformational states that are complementary to enzyme active sites.

Experimental validation of the compound’s pharmacological potential has been supported by in vitro and in vivo studies. Research published in *Bioorganic & Medicinal Chemistry* (2024) reported that tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate exhibits promising anti-inflammatory properties by modulating the NF-κB signaling pathway. This mechanism is highly relevant to conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), where inflammation plays a central role. The study also highlighted the compound’s low cytotoxicity profile, suggesting its potential as a safer therapeutic alternative compared to existing anti-inflammatory agents.

From a synthetic perspective, the tert-butyl group at the 8-position serves as a protective moiety, preventing premature hydrolysis during chemical synthesis. This is particularly important in the development of complex molecules, where functional group stability is critical for maintaining structural integrity. The synthesis of tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate has been optimized using microwave-assisted methodologies, which have become increasingly prevalent in pharmaceutical research due to their efficiency and scalability. These techniques enable the rapid screening of multiple derivatives, facilitating the identification of compounds with enhanced biological activity.

Looking ahead, the spiro[4.5]decane scaffold of this compound may inspire the design of novel therapeutics for a range of diseases. Researchers are currently exploring its potential in neurodegenerative disorders, where its ability to modulate protein aggregation pathways could offer new treatment avenues. Additionally, the compound’s structural adaptability may allow it to be tailored for specific targets, such as G-protein-coupled receptors (GPCRs) or ion channels. The CAS No. 2137503-80-9 designation ensures that this compound will be a focus of ongoing investigations, particularly in the context of personalized medicine and targeted drug delivery systems.

In conclusion, tert-butyl 4-amino-3-oxo-2,8-diazaspiro4.5decane-8-carboxylate represents a promising scaffold in modern drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for advancing therapeutic strategies. As research in this area continues to evolve, the compound’s potential applications are likely to expand, further solidifying its role in the development of innovative treatments.